Cas no 13602-53-4 (Angiotensin III, human, mouse)

Angiotensin III, human, mouse Properties

Names and Identifiers

• 2-8-Angiotensin II,5-L-isoleucine-
• Angiotensin III
• ACE INACTIVATOR
• angiotensin I-converting enzyme
• Angiotensin I-Converting Enzyme (ACE) Inactivator
• ANGIOTENSIN I-CONVERTING ENZYME INACTIVATOR
• angiotensin II (2-8)
• CYANOAC-PHE-PHE
• CYANOAC-PHE-PHE-OH
• H-Arg-Val-Tyr-Ile-His-Pro-Phe-OH
• human AngIII
• N-[N-(cyanoacetyl)-L-phenylalanyl]-L-phenylalanine
• N-< N-(cyanoacetyl)-L-phenylalanyl> -L-phenylalanine
• RVYIHPF
• ANGIOTENSIN III, HUMAN
• angiotensin III, 5-Ile-
• [DES-ASP1]-ANGIOTENSIN II
• ARG-VAL-TYR-ILE-HIS-PRO-PHE
• ANGIOTENSIN II HEPTAPEPTIDE
• ANGIOTENSIN III ACETATE SALT
• ANGIOTENSIN III (HUMAN, MOUSE)
• Angiotensin III, human, mouse
• Des-asp(1)-(ile(5))-angiotensin II
• BDBM85557
• Angiotensin II, 1-desaspartyl-5-isoleucine-
• CAS_12687-51-3
• (2S)-2-[[(2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• Angiotensin III (H-L-Arg-L-Val-L-Tyr-L-Ile-L-His-L-Pro-L-Phe-OH)
• UNII-XH7F04LXTF
• MFCD00167500
• 5-Ile-angiotensin III
• Des-Asp-1-Angiotensin II
• CS-0044838
• SCHEMBL9010604
• XH7F04LXTF
• CHEMBL1702539
• NCGC00167131-01
• 12687-51-3
• AKOS024456669
• HY-P1540
• CHEBI:89666
• QMMRCKSBBNJCMR-KMZPNFOHSA-N
• (S)-2-((S)-1-((6S,9S,12S,15S,18S)-18-((1H-imidazol-4-yl)methyl)-1,6-diamino-15-sec-butyl-12-(4-hydroxybenzyl)-1-imino-9-isopropyl-7,10,13,16-tetraoxo-2,8,11,14,17-pentaazanonadecane)pyrrolidine-2-carboxamido)-3-phenylpropanoic acid
• (2S)-2-{[(2S)-1-[(2S)-2-[(2S,3S)-2-[(2S)-2-[(2S)-2-[(2S)-2-amino-5-[(diaminomethylidene)amino]pentanamido]-3-methylbutanamido]-3-(4-hydroxyphenyl)propanamido]-3-methylpentanamido]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidin-2-yl]formamido}-3-phenylpropanoic acid
• 1-Desaspartyl-5-isoleucine angiotensin II
• 1-De-L-aspartic acid-5-L-isoleucine-angiotensin II
• Angiotensin III trifluoroacetate salt hydrate
• 13602-53-4
• Angiotensin III, Human
• ANGIOTENSIN III
• Angiotensin III, 5-ile-
• G12439
• H-ARG-VAL-TYR-ILE-HIS-PRO-PHE-OH
• +Expand

• MDL： MFCD00167500
• InChIKey： QMMRCKSBBNJCMR-KMZPNFOHSA-N
• Inchi： InChI=1S/C46H66N12O9/c1-5-27(4)38(57-40(61)33(21-29-15-17-31(59)18-16-29)53-42(63)37(26(2)3)56-39(60)32(47)13-9-19-51-46(48)49)43(64)54-34(23-30-24-50-25-52-30)44(65)58-20-10-14-36(58)41(62)55-35(45(66)67)22-28-11-7-6-8-12-28/h6-8,11-12,15-18,24-27,32-38,59H,5,9-10,13-14,19-23,47H2,1-4H3,(H,50,52)(H,53,63)(H,54,64)(H,55,62)(H,56,60)(H,57,61)(H,66,67)(H4,48,49,51)/t27-,32-,33-,34-,35-,36-,37-,38-/m0/s1
• SMILES： CC[C@@H]([C@H](NC([C@@H](NC([C@@H](NC([C@@H](N)CCCNC(N)=N)=O)C(C)C)=O)CC1=CC=C(O)C=C1)=O)C(N[C@H](C(N2CCC[C@H]2C(N[C@H](C(O)=O)CC3=CC=CC=C3)=O)=O)CC4=CN=CN4)=O)C

Computed Properties

• Exact Mass: 930.50808
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 21
• Rotatable Bond Count: 32
• Monoisotopic Mass: 930.508
• Heavy Atom Count: 67
• Complexity: 1680
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 342A^2

Experimental Properties

• LogP: 3.71910
• PSA: 339.94
• Refractive Index: 1.657
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: 1.0 mg/mL, clear, colorless
• Density: 1.39